molecular formula C15H8BrN3S2 B11484502 7-Bromo-2,3-di(2-thienyl)pyrido[2,3-b]pyrazine

7-Bromo-2,3-di(2-thienyl)pyrido[2,3-b]pyrazine

Cat. No.: B11484502
M. Wt: 374.3 g/mol
InChI Key: KGTLEHKAUCMCMD-UHFFFAOYSA-N
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Description

7-Bromo-2,3-di(2-thienyl)pyrido[2,3-b]pyrazine: is a heterocyclic compound that features a pyrido[2,3-b]pyrazine core substituted with bromine and two thienyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-2,3-di(2-thienyl)pyrido[2,3-b]pyrazine typically involves the following steps:

Industrial Production Methods: Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve continuous flow processes and the use of automated reactors to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

The mechanism of action of 7-Bromo-2,3-di(2-thienyl)pyrido[2,3-b]pyrazine in optoelectronic applications involves its ability to participate in electron transport and light emission processes. The compound’s molecular structure allows for efficient charge transfer and emission of light when excited, making it suitable for use in OLEDs .

Properties

Molecular Formula

C15H8BrN3S2

Molecular Weight

374.3 g/mol

IUPAC Name

7-bromo-2,3-dithiophen-2-ylpyrido[2,3-b]pyrazine

InChI

InChI=1S/C15H8BrN3S2/c16-9-7-10-15(17-8-9)19-14(12-4-2-6-21-12)13(18-10)11-3-1-5-20-11/h1-8H

InChI Key

KGTLEHKAUCMCMD-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=NC3=C(N=CC(=C3)Br)N=C2C4=CC=CS4

Origin of Product

United States

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